Cas no 351-54-2 (3-Fluoro-4-methoxybenzaldehyde)

3-Fluoro-4-methoxybenzaldehyde Properties

Names and Identifiers

• 3-Fluoro-4-methoxybenzaldehyde
• 3-fluoro-para-anisaldehyde
• 3-Fluoro-p-anisaldehyde
• 3-FLUORO-4-ANISALDEHYDE
• 3-Fluor-4-methoxy-benzaldehyd
• 3-fluoro-4-methoxy-benzaldehyde
• 3-fluoro-4-methoxybenzaldehyde(SALTDATA: FREE)
• 3-fluoroanisaldehyde
• 4-methoxy-3-fluorobenzaldehyde
• vhr cf do1
• Benzaldehyde, 3-fluoro-4-methoxy-
• 3-fluoro-4-methoxy benzaldehyde
• SOQCZBSZZLWDGU-UHFFFAOYSA-N
• 3-fluoro-anisaldehyde
• PubChem1448
• 3-fluoro4-methoxybenzaldehyde
• KSC226A5T
• 3-fluoro-4-methoxybenz aldehyde
• SOQCZBSZZ
• SY004508
• F0480
• 3--Fluoro-4-methoxybenzaldehyde
• J-512491
• NS00041424
• HY-W007614
• AKOS000260496
• Z94599216
• AC-14095
• K2CG7GUS9W
• AM20060040
• MFCD00003349
• CK2105
• p-Anisaldehyde, 3-fluoro-
• A6176
• 3-Fluoro-4-methoxybenzaldehyde, 99%
• EINECS 206-514-3
• 3-Fluoro-4-methoxybenzaldehyde #
• UPCMLD0ENAT5395994:001
• PS-8885
• SOQCZBSZZLWDGU-UHFFFAOYSA-
• SCHEMBL435689
• FT-0615688
• UNII-K2CG7GUS9W
• CS-W007614
• InChI=1/C8H7FO2/c1-11-8-3-2-6(5-10)4-7(8)9/h2-5H,1H3
• DTXSID20188596
• EN300-13952
• 351-54-2
• DB-028490
• 3-Fluoro-p-anisaldehyde;
• 4-Methoxy-3-fluorobenzaldehyde;
• +Expand

• MDL： MFCD00003349
• InChIKey： SOQCZBSZZLWDGU-UHFFFAOYSA-N
• Inchi： 1S/C8H7FO2/c1-11-8-3-2-6(5-10)4-7(8)9/h2-5H,1H3
• SMILES： FC1C([H])=C(C([H])=O)C([H])=C([H])C=1OC([H])([H])[H]
• BRN： 1942621

Computed Properties

• Exact Mass: 154.043008g/mol
• Surface Charge: 0
• XLogP3: 1.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 154.043008g/mol
• Monoisotopic Mass: 154.043008g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 11
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.64680
• PSA: 26.30000
• Refractive Index: 1.608
• Boiling Point: 132°C/11mmHg(lit.)
• Melting Point: 34-35 °C (lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Air Sensitive
• Density: 1.192

3-Fluoro-4-methoxybenzaldehyde Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R22;R36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT, AIR SENSITIVE

3-Fluoro-4-methoxybenzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone